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Compound of Interest

Compound Name: MK-28

Cat. No.: B8134312 Get Quote

For Research Use Only: This document provides critical safety and logistical guidance for the

proper disposal of the research chemical MK-28. Due to the absence of a specific Safety Data

Sheet (SDS) with complete hazard information, MK-28 and all associated waste must be

handled as hazardous chemical waste. These procedures are based on established best

practices for the safe handling and disposal of bioactive and potentially hazardous research

compounds.

Researchers, scientists, and drug development professionals must adhere to these guidelines

to ensure personal safety, prevent environmental contamination, and maintain regulatory

compliance.

Core Principle: Treat MK-28 as Hazardous Waste
In the absence of comprehensive hazard data, all forms of MK-28 waste—including the pure

compound, solutions, and contaminated materials—must be managed and disposed of as

hazardous chemical waste. It is imperative that MK-28 is not disposed of down the drain or in

regular trash.[1][2][3]

Chemical and Physical Properties of MK-28
A complete, official Safety Data Sheet (SDS) for MK-28 is not readily available. The following

information has been compiled from suppliers of the research compound.
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Property Value

Chemical Name
Not consistently provided; often referred to as

MK-28

CAS Number 864388-65-8[4][5]

Molecular Formula C₂₄H₂₀N₄O₂[4][5]

Molecular Weight 396.44 g/mol [4][5][6]

Description A selective PERK agonist.[4][6][7]

Storage
Powder: -20°C for 3 years. In solvent: -80°C for

1 year.[5][6]

Solubility Soluble in DMSO.[5][6]

Usage
For research purposes only. Not for human

consumption.[6][7]

Note: The full hazard profile of MK-28 has not been established. Researchers should handle

this compound with the utmost caution, assuming it may be toxic.

Experimental Protocol: Disposal of MK-28
The following step-by-step protocol outlines the recommended procedures for the safe disposal

of MK-28 waste, based on general best practices for laboratory chemical disposal.[8][9]

Personal Protective Equipment (PPE) and Safety
Precautions

Always wear appropriate PPE, including a laboratory coat, safety goggles, and chemical-

resistant gloves (e.g., nitrile) when handling MK-28.[8]

Conduct all handling and waste packaging in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[8]

Ensure that an emergency eyewash station and safety shower are readily accessible.[8]
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Waste Segregation and Collection
Proper segregation of different waste streams is crucial for safe and compliant disposal.[9]

Solid Waste:

Collect unused or expired MK-28 powder, as well as contaminated consumables (e.g.,

weigh boats, pipette tips, gloves), in a dedicated and clearly labeled hazardous waste

container.[8][9]

The container must be made of a compatible material (e.g., high-density polyethylene) and

have a secure, tight-fitting lid.[8]

Label the container with "Hazardous Waste," the full chemical name "MK-28," and "Solid."

[9]

Liquid Waste:

Collect all solutions containing MK-28 (e.g., in DMSO) in a dedicated, leak-proof

hazardous waste container for liquid chemical waste.[8][9]

Ensure the container is made of a compatible material.

Label the container with "Hazardous Waste," the chemical name "MK-28," the solvent

used (e.g., "in DMSO"), and the approximate concentration.[8]

Do not mix incompatible waste streams.[2]

Waste Storage
Store all sealed hazardous waste containers in a designated, secure, and well-ventilated

Satellite Accumulation Area (SAA).[9][10]

The storage area should be away from incompatible chemicals, heat sources, and direct

sunlight.[8]

Utilize secondary containment for all liquid waste containers to prevent spills.[2]
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Maintain a log of the accumulated waste.[8]

Disposal
All waste containing MK-28 must be disposed of through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[8]

Do not attempt to treat or neutralize the chemical waste unless it is a specifically approved

procedure by your EHS department.

Once a waste container is full, or has been stored for the maximum allowable time according

to your institution's policy, contact your EHS department to arrange for a hazardous waste

pickup.[9]

Provide the waste disposal contractor with a completed hazardous waste manifest that

accurately describes the contents of the waste containers.[8]

Mandatory Visualizations
Logical Workflow for MK-28 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of MK-28.
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Caption: Workflow for the safe and compliant disposal of MK-28 waste.
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This information is intended to provide guidance and does not supersede the requirements of

your institution's EHS policies or local regulations. Always consult with your EHS department

for specific disposal instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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